(2S)-2-[(4-chloro-2-methylphenyl)methylamino]butan-1-ol

• IUPAC Name: (2S)-2-[(4-chloro-2-methylphenyl)methylamino]butan-1-ol
• InChI: InChI=1S/C12H18ClNO/c1-3-12(8-15)14-7-10-4-5-11(13)6-9(10)2/h4-6,12,14-15H,3,7-8H2,1-2H3/t12-/m0/s1
• InChI Key: WQLFTEAMKMPBOI-LBPRGKRZSA-N
• Canonical SMILES: CCC(CO)NCC1=C(C=C(C=C1)Cl)C
• Isomeric SMILES: CC[C@@H](CO)NCC1=C(C=C(C=C1)Cl)C
• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol

Description

(2S)-2-[(4-chloro-2-methylphenyl)methylamino]butan-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various research applications. This compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The exact mechanism of action of (2S)-2-[(4-chloro-2-methylphenyl)methylamino]butan-1-ol is not fully understood. However, it is believed to work by modulating the activity of certain enzymes and receptors in the body. This modulation can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
(2S)-2-[(4-chloro-2-methylphenyl)methylamino]butan-1-ol has been shown to have a variety of biochemical and physiological effects. These effects include the modulation of various signaling pathways, the inhibition of certain enzymes, and the activation of certain receptors. These effects can lead to changes in cellular function and can have implications for various diseases and conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2S)-2-[(4-chloro-2-methylphenyl)methylamino]butan-1-ol in lab experiments is its versatility. This compound can be used in a variety of different experimental setups and can be easily modified to suit different research needs. However, one limitation of using this compound is its cost. It can be expensive to synthesize and isolate this compound, which can limit its use in certain research settings.

Future Directions

There are many potential future directions for research involving (2S)-2-[(4-chloro-2-methylphenyl)methylamino]butan-1-ol. One area of research that shows promise is the development of new drugs based on this compound. Another potential direction is the further exploration of the compound's neuroprotective properties and its potential use in the treatment of neurological diseases. Additionally, there is a need for further research into the compound's mechanism of action and its effects on various signaling pathways and cellular processes.

Synthesis Methods

The synthesis of (2S)-2-[(4-chloro-2-methylphenyl)methylamino]butan-1-ol is a complex process that involves several steps. The most common method for synthesizing this compound involves the reaction of 4-chloro-2-methylbenzylamine with (S)-2-butanone in the presence of a catalyst. The resulting product is then purified and isolated to obtain the final compound.

Scientific Research Applications

(2S)-2-[(4-chloro-2-methylphenyl)methylamino]butan-1-ol has been extensively studied for its potential use in various research applications. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to have neuroprotective properties. It has also been studied for its potential use in the treatment of various diseases, including cancer and diabetes.